Cas no 1261756-93-7 (C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine)

• Product Name: C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine
• CAS No: 1261756-93-7
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4996838
• Update Time: 2025-10-18

C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-12-6-2-4-10(8-19)13(12)9-3-1-5-11(7-9)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： JUJCFVAJIODFRI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CN)=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Additional information on C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine

CAS No. 1261756-93-7: C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine

The compound C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine (CAS No. 1261756-93-7) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and potential for use in drug design and development.

The structure of C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine consists of a biphenyl system, where one ring is substituted with a chlorine atom at the 6-position and a trifluoromethoxy group at the 3'-position. The other ring is substituted with a methylamine group at the 2-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological applications.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the trifluoromethoxy group in this compound significantly enhances its lipophilicity and stability, which are critical factors for drug candidates. Additionally, the methylamine group introduces hydrogen bonding capabilities, further enhancing its potential for interaction with biological targets.

One of the most notable advancements in the study of C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine involves its role as an intermediate in the synthesis of complex pharmaceutical compounds. Researchers have demonstrated that this compound can be effectively utilized in Suzuki-Miyaura coupling reactions, enabling the construction of intricate molecular frameworks with high precision.

Furthermore, recent computational studies have provided insights into the electronic structure and reactivity of this compound. The trifluoromethoxy group has been shown to act as an electron-withdrawing substituent, significantly influencing the molecule's conjugation and redox properties. These findings have important implications for its use in both organic synthesis and materials science.

In terms of physical properties, C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular hydrogen bonding interactions. Its solubility in organic solvents is also favorable, making it suitable for various synthetic procedures.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and amine alkylation. Recent optimizations in these reaction conditions have led to higher yields and improved purity levels, making it more accessible for research purposes.

Looking ahead, the potential applications of C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine are vast. Its unique combination of electronic properties and structural versatility makes it an ideal candidate for exploring new drug targets and developing advanced materials with tailored functionalities.

In conclusion, C-(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-methylamine (CAS No. 1261756-93) is a remarkable compound that continues to attract attention in both academic and industrial research settings. With ongoing advancements in synthetic methodologies and a deeper understanding of its chemical properties, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.